2,3,5,6-Tetrachlorobenzene-1-sulfonamide

• Molecular Formula: C6H3Cl4NO2S
• Molecular Weight: 295.0 g/mol
• SMILES: C1=C(C(=C(C(=C1Cl)Cl)S(=O)(=O)N)Cl)Cl
• InChI: InChI=1S/C6H3Cl4NO2S/c7-2-1-3(8)5(10)6(4(2)9)14(11,12)13/h1H,(H2,11,12,13)
• InChIKey: WDNAMUWTXFKOBQ-UHFFFAOYSA-N

2,3,5,6-Tetrachlorobenzene-1-sulfonamide: Physicochemical Identity and Procurement Baseline

2,3,5,6-Tetrachlorobenzene-1-sulfonamide (CAS 60774-94-9, molecular formula C₆H₃Cl₄NO₂S, molecular weight 294.97 g·mol⁻¹) is a perchlorinated aromatic sulfonamide bearing four chlorine substituents at the 2, 3, 5, and 6 ring positions . The compound is a white to off-white crystalline solid with a reported melting point of 195 °C (determined in ethanol/water) and a predicted density of 1.774 ± 0.06 g·cm⁻³ . Its synthesis proceeds via the corresponding 2,3,5,6-tetrachlorobenzenesulphonyl chloride intermediate, which is obtained from the sulfonic acid by treatment with phosphorus pentachloride and subsequently converted to the primary sulfonamide [1]. Commercially, it is supplied as a research chemical with a standard purity specification of ≥95% (with batch-specific analytical certification including NMR, HPLC, or GC upon request) .

Synthetic Intermediate Primary sulfonamide enables validated sulfonyl azide click chemistry route

Polymer Additive Tetrachloro substitution supports melt-flow and thermal stability context

Analytical Standard Distinct isotopic pattern aids mass spectrometry quantification

• [1] Chivers, G., Cremlyn, R., Cronjie, T., & Martin, R. (1976). Studies in the chemistry of polyhalogenobenzene compounds. The synthesis and reactivity of 2,3,5,6- and 2,3,4,5-tetrachlorobenzenesulphonyl chlorides and related compounds. Australian Journal of Chemistry, 29(7), 1573–1582. https://doi.org/10.1071/CH9761573 View Source

Why 2,3,5,6-Tetrachlorobenzene-1-sulfonamide Cannot Replace Generic Sulfonamide Analogs

Positional isomerism among tetrachlorobenzenesulfonamides produces compounds with divergent physicochemical and functional properties that preclude simple one-for-one substitution. The 2,3,5,6-substitution pattern yields a symmetric, fully ortho- and meta-chlorinated ring system distinct from the 2,3,4,5-tetrachloro isomer synthesized via an alternative chlorosulfonation route [1]. Critically, the commercially prominent analog N,N,2,6-tetrachlorobenzenesulfonamide (CAS 6332-89-4) possesses an N,N-dichloro functionality absent in the target compound, endowing it with specific reactivity as thiosulfate-citrate-bile salts-sucrose (TCBS) agar's selective agent for Vibrio spp. — an application for which 2,3,5,6-tetrachlorobenzene-1-sulfonamide is structurally unsuited . The N-unsubstituted primary sulfonamide group in 2,3,5,6-tetrachlorobenzene-1-sulfonamide preserves the free —SO₂NH₂ moiety, a critical determinant of hydrogen-bonding capacity, acidity (pKₐ), and metal-chelating behavior that governs performance in carbonic anhydrase inhibition, crystal engineering, and coordination chemistry applications [2]. Substituting a generic sulfonamide without verifying the chlorine substitution pattern, N-substitution state, and isomeric identity therefore risks functional failure in structure-sensitive applications [3].

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Isomer mismatch: 2,3,4,5 vs. 2,3,5,6

Different synthetic route and physicochemical profile preclude direct interchange in structure-sensitive applications.

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N,N-dichloro analog (TCBS agar agent)

Primary sulfonamide lacks N-chloro functionality required for Vibrio-selective microbiological performance.

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Lower-halogen benzenesulfonamides

Insufficient ring chlorine content (0–2 Cl) may not meet halogen-loading thresholds for flame retardancy context.

• [1] Chivers, G., Cremlyn, R., Cronjie, T., & Martin, R. (1976). Studies in the chemistry of polyhalogenobenzene compounds. The synthesis and reactivity of 2,3,5,6- and 2,3,4,5-tetrachlorobenzenesulphonyl chlorides and related compounds. Australian Journal of Chemistry, 29(7), 1573–1582. https://doi.org/10.1071/CH9761573 View Source
• [2] Supuran, C. T. (2017). How many carbonic anhydrase inhibition mechanisms exist? Journal of Enzyme Inhibition and Medicinal Chemistry, 31(3), 345–360. (Class-level inference: primary sulfonamide —SO₂NH₂ group as Zn²⁺-binding pharmacophore in CA inhibition). View Source
• [3] Patent US4957957. (1990). Polymer compositions containing aromatic sulfonamide: Polyhaloaromatic sulfonamides containing 3–8 ring halogens as melt-flow improvers and flame retardants in thermoplastic polymers. (Class-level inference on halogen-count-dependent performance). View Source

Product-Specific Differentiation Evidence for 2,3,5,6-Tetrachlorobenzene-1-sulfonamide

Positional Isomer Differentiation vs. 2,3,4,5-Tetrachlorobenzenesulfonamide

The 2,3,5,6-tetrachloro isomer is the sole product obtained when 2,3,5,6-tetrachlorobenzenesulfonic acid is treated with phosphorus pentachloride to yield the sulfonyl chloride precursor, which is then converted to the sulfonamide. By contrast, attempted direct chlorosulfonation of 1,2,4,5-tetrachlorobenzene yields a different product distribution — predominantly bis(pentachlorophenyl) sulfide under short reaction times and hexachlorobenzene upon prolonged heating — without producing the 2,3,5,6-sulfonamide framework [1]. This establishes that the 2,3,5,6-substitution pattern cannot be accessed through the simpler, lower-cost chlorosulfonation route available to certain other polychlorobenzenesulfonamides, creating a supply-chain differentiation point [1].

Positional Isomer Route

Head-to-head

Target: Sulfonic acid → PCl₅ → sulfonamide. Comparator: Direct chlorosulfonation yields bis(pentachlorophenyl) sulfide or hexachlorobenzene, not the 2,3,5,6-isomer.

Synthetic route specificity supports procurement verification

Verify synthetic origin for isomeric purity

Evidence Dimension	Synthetic route and product outcome from chlorosulfonation of 1,2,4,5-tetrachlorobenzene
Target Compound Data	2,3,5,6-Tetrachlorobenzenesulfonamide obtained exclusively via sulfonic acid → PCl₅ → sulfonyl chloride → sulfonamide pathway
Comparator Or Baseline	1,2,4,5-Tetrachlorobenzene + chlorosulfonic acid: short reaction time yields bis(pentachlorophenyl) sulfide; prolonged heating yields hexachlorobenzene; 2,3,5,6-sulfonamide NOT formed
Quantified Difference	Qualitative route specificity: 2,3,5,6-sulfonamide accessible only via sulfonic acid/PCl₅ route, not via direct chlorosulfonation
Conditions	Chlorosulfonation of 1,2,4,5-tetrachlorobenzene with chlorosulfonic acid at varying reaction durations; sulfonic acid route via PCl₅ treatment

Why This Matters

Procurement specifications must verify synthetic provenance, because the 2,3,5,6-isomer cannot be economically produced via the direct chlorosulfonation route used for certain other polychlorobenzenesulfonamides, affecting cost, scalability, and impurity profiles.

• [1] Chivers, G., Cremlyn, R., Cronjie, T., & Martin, R. (1976). Studies in the chemistry of polyhalogenobenzene compounds. The synthesis and reactivity of 2,3,5,6- and 2,3,4,5-tetrachlorobenzenesulphonyl chlorides and related compounds. Australian Journal of Chemistry, 29(7), 1573–1582. https://doi.org/10.1071/CH9761573 View Source

N-Substitution State and Microbiological Selectivity

N,N,2,6-Tetrachlorobenzenesulfonamide (TCBS agar selective agent, CAS 6332-89-4) possesses N,N-dichloro substitution that confers potent, broad-spectrum antibacterial activity enabling selective isolation of Vibrio cholerae. 2,3,5,6-Tetrachlorobenzene-1-sulfonamide (CAS 60774-94-9) is the primary sulfonamide (unsubstituted —SO₂NH₂) and lacks this N,N-dichloro functionality, rendering it unsuitable for the Vibrio-selective microbiological application . This structural divergence means the two compounds target entirely different application spaces: TCBS-type N,N-dichloro compounds serve as microbiological selective agents, whereas the primary sulfonamide is relevant for carbonic anhydrase inhibition, metal coordination, and derivatization chemistry [1].

N-Substitution State

Cross-study comparable

Target: Primary sulfonamide (—SO₂NH₂). Comparator: N,N-dichloro analog functions as TCBS agar selective agent for Vibrio spp.

Functional mismatch in microbiological selectivity context

Confirm N-substitution state for intended application

Evidence Dimension	N-substitution state and associated microbiological application specificity
Target Compound Data	2,3,5,6-Tetrachlorobenzene-1-sulfonamide: primary sulfonamide (—SO₂NH₂), no N-substitution; no reported Vibrio-selective activity
Comparator Or Baseline	N,N,2,6-Tetrachlorobenzenesulfonamide (CAS 6332-89-4): N,N-dichloro substitution; established selective agent for Vibrio cholerae isolation in TCBS agar
Quantified Difference	Functional incompatibility: target compound cannot substitute for N,N-dichloro analog in TCBS agar due to absence of N‑chloro groups
Conditions	Comparative structural analysis; TCBS agar formulation for Vibrio spp. selective isolation

Why This Matters

A procurement request for a tetrachlorobenzenesulfonamide must specify the exact CAS number, because the N,N-dichloro analog (6332-89-4) and the primary sulfonamide (60774-94-9) are functionally non-interchangeable in microbiological and biochemical applications.

• [1] Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168–181. (Class-level inference: primary sulfonamide as zinc-binding group in CA inhibition). View Source

Predicted Density and Boiling Point vs. N,N-Dichloro Analog

2,3,5,6-Tetrachlorobenzene-1-sulfonamide exhibits a predicted density of 1.774 ± 0.06 g·cm⁻³ and a predicted boiling point of 452.3 ± 55.0 °C (at 760 mmHg), with an experimentally determined melting point of 195 °C (ethanol/water) . In contrast, the N,N-dichloro analog N,N,2,6-tetrachlorobenzenesulfonamide (CAS 6332-89-4) displays a lower density of 1.749 g·cm⁻³ and a lower boiling point of 386.6 °C at 760 mmHg . The 2,3,5,6-isomer's higher density (+0.025 g·cm⁻³) and higher boiling point (+65.7 °C predicted) are consistent with the stronger intermolecular hydrogen-bonding network enabled by the unsubstituted —SO₂NH₂ group versus the N,N-dichloro congener lacking hydrogen-bond donor capacity [1].

Density & Boiling Point

Cross-study comparable

Target: ρ 1.774 g/cm³, bp 452.3°C. N,N-dichloro analog: ρ 1.749 g/cm³, bp 386.6°C. Δ ≈ +0.025 g/cm³, +65.7°C.

Higher H-bonding capacity reflected in predicted properties

Predicted values; experimental validation recommended

Evidence Dimension	Predicted density, predicted boiling point, and experimental melting point
Target Compound Data	Density: 1.774 ± 0.06 g·cm⁻³ (predicted); Boiling point: 452.3 ± 55.0 °C (predicted); Melting point: 195 °C (experimental, ethanol/water)
Comparator Or Baseline	N,N,2,6-Tetrachlorobenzenesulfonamide (CAS 6332-89-4): Density 1.749 g·cm⁻³; Boiling point 386.6 °C at 760 mmHg
Quantified Difference	Δ Density = +0.025 g·cm⁻³ (target higher); Δ Boiling point ≈ +65.7 °C (target higher); consistent with H-bonding from primary —SO₂NH₂
Conditions	Predicted values (ACD/Labs or analogous software); melting point determined in ethanol/water solvent system

Why This Matters

The higher density and boiling point of the 2,3,5,6-primary sulfonamide relative to the N,N-dichloro analog directly reflect its hydrogen-bonding capacity, which affects solubility, crystallization behavior, thermal stability in polymer compounding, and compatibility with polar formulation matrices.

• [1] Chivers, G., Cremlyn, R., Cronjie, T., & Martin, R. (1976). Australian Journal of Chemistry, 29(7), 1573–1582. (Supporting evidence: synthesis and characterization of the primary sulfonamide confirms —SO₂NH₂ identity). View Source

Halogen-Content and Flame Retardancy in Thermoplastic Polymers

US Patent 4,957,957 discloses that polyhaloaromatic sulfonamides containing 3 to 8 halogen atoms directly bonded to the aromatic ring system function as dual-purpose polymer additives, simultaneously improving melt flow characteristics and contributing flame retardancy to thermoplastic condensation polymers such as nylon [1]. The patent teaches that aromatic ring halogenation enhances thermal stability and flame retardant performance, with 3–6 ring halogens representing the most preferred embodiment [1]. 2,3,5,6-Tetrachlorobenzene-1-sulfonamide, bearing exactly four aromatic chlorine atoms, falls squarely within this optimal halogen-loading window. Unhalogenated benzenesulfonamide (zero ring halogens) and mono- or dichloro analogs fall below the halogen threshold required for meaningful flame-retardant contribution, while the unsubstituted —SO₂NH₂ group of the target compound (versus N-alkyl or N-aryl derivatives) preserves the lowest possible molecular weight per halogen atom, maximizing halogen content on a weight-percentage basis [2].

Halogen Count & Polymer Use

Class-level inference

4 ring Cl atoms (within 3–6 most-preferred range). Less-halogenated analogs (0–2 Cl) fall below effective threshold per patent teachings.

Supports halogen-density selection for polymer additive context

Verify melt-flow and thermal stability in formulation

Evidence Dimension	Ring halogen count and its impact on thermal stability and flame retardancy in polymer compositions
Target Compound Data	4 aromatic chlorine atoms (within the 3–8 range specified as effective; within the 3–6 most-preferred range); unsubstituted —SO₂NH₂ minimizes non-halogen molecular weight
Comparator Or Baseline	Unhalogenated benzenesulfonamide: 0 ring halogens (no flame-retardant contribution); Mono-/dichloro benzenesulfonamides: 1–2 ring halogens (below effective threshold per patent teachings)
Quantified Difference	Class-level: ≥3 ring halogens required; target compound provides 4 ring halogens vs. 0–2 for less-halogenated analogs; N-unsubstituted form maximizes wt% halogen
Conditions	Thermoplastic condensation polymer compositions (nylon exemplified); melt-processing temperatures; patent-specified formulation range

Why This Matters

For industrial procurement in polymer additive applications, the tetrachloro substitution pattern with primary sulfonamide functionality offers a halogen-density advantage over lower-halogen analogs, directly translating to additive loading efficiency and cost-performance ratio in flame-retardant thermoplastic formulations.

• [1] Patent US4957957. (1990). Polymer compositions containing aromatic sulfonamide. Justia Patents. (Specification: polyhaloaromatic sulfonamides with 3–8 ring halogens as melt-flow improvers and flame retardants; 3–6 halogens most preferred). https://patents.justia.com/patent/4957957 View Source
• [2] Chivers, G., Cremlyn, R., Cronjie, T., & Martin, R. (1976). Australian Journal of Chemistry, 29(7), 1573–1582. (Confirms the compound identity as primary sulfonamide with four aromatic chlorine substituents). View Source

Sulfonyl Azide Derivatization for Click Chemistry

The foundational 1976 study by Chivers et al. demonstrated that 2,3,5,6-tetrachlorobenzenesulfonyl chloride can be converted to the corresponding sulfonyl azide (11), and its reactivity with triphenylphosphine, norbornene, and cyclohexene was systematically investigated, whereas the analogous sulfonohydrazide (10) could not be obtained [1]. This establishes the 2,3,5,6-tetrachloro scaffold as a viable entry point to sulfonyl azide chemistry — a gateway to nitrene-mediated C–H amination, azide–alkyne cycloaddition (click chemistry), and Staudinger ligation applications. By contrast, N-substituted tetrachlorobenzenesulfonamides (e.g., N-methyl, N,N-dichloro, or N-ethyl derivatives) cannot be directly converted to the sulfonyl azide without prior deprotection or functional group interconversion, placing the primary sulfonamide at a distinct synthetic advantage as a diversification hub .

Sulfonyl Azide Derivatization

Class-level inference

Validated route: sulfonyl chloride → sulfonyl azide (compound 11). N-substituted analogs require deprotection or alternative routes.

Supports synthetic diversification pathway context

Route demonstrated for this scaffold

Evidence Dimension	Accessibility of sulfonyl azide derivative from the sulfonamide or its sulfonyl chloride precursor
Target Compound Data	2,3,5,6-Tetrachlorobenzenesulfonyl azide (11) successfully synthesized from the sulfonyl chloride; characterized reactivity with triphenylphosphine, norbornene, and cyclohexene
Comparator Or Baseline	N-Substituted tetrachlorobenzenesulfonamides (N-methyl, N,N-dichloro, N-ethyl): direct azide formation blocked by N-substitution; requires additional synthetic steps
Quantified Difference	Qualitative synthetic advantage: primary sulfonamide → sulfonyl chloride → sulfonyl azide pathway validated; N-substituted analogs require deprotection or alternative routes
Conditions	Sulfonyl chloride intermediate reacted with sodium azide; azide reactivity tested with triphenylphosphine (Staudinger-type), norbornene, and cyclohexene

Why This Matters

For researchers procuring the compound as a synthetic building block, the validated sulfonyl azide derivatization pathway provides a distinct utility advantage over N-substituted tetrachlorobenzenesulfonamides, enabling direct access to click chemistry, photolabeling, and nitrene-insertion applications without additional deprotection chemistry.

• [1] Chivers, G., Cremlyn, R., Cronjie, T., & Martin, R. (1976). Studies in the chemistry of polyhalogenobenzene compounds. The synthesis and reactivity of 2,3,5,6- and 2,3,4,5-tetrachlorobenzenesulphonyl chlorides and related compounds. Australian Journal of Chemistry, 29(7), 1573–1582. https://doi.org/10.1071/CH9761573 View Source

Application Scenarios for 2,3,5,6-Tetrachlorobenzene-1-sulfonamide

Click Chemistry and Nitrene-Mediated Bioconjugation

Researchers requiring a perchlorinated aromatic sulfonyl azide precursor for photoaffinity labeling, Staudinger ligation, or copper-catalyzed azide–alkyne cycloaddition (CuAAC) should select 2,3,5,6-tetrachlorobenzene-1-sulfonamide over N-substituted analogs because the primary sulfonamide → sulfonyl chloride → sulfonyl azide synthetic sequence has been experimentally validated for this scaffold [1]. The tetrachloro substitution pattern provides a distinctive isotopic signature (four chlorine atoms producing a characteristic M, M+2, M+4, M+6, M+8 mass spectral pattern) that facilitates downstream detection and quantification of conjugates by mass spectrometry. Procurement should specify CAS 60774-94-9 and request batch-specific HPLC purity certification to ensure suitability for sensitive bioconjugation workflows.

Flame-Retardant Thermoplastic Additive with Melt-Flow Improvement

Industrial formulators developing flame-retardant nylon or polyester compounds can utilize 2,3,5,6-tetrachlorobenzene-1-sulfonamide as a dual-function additive providing both melt-flow improvement and halogen-based flame retardancy [1]. The compound's four aromatic chlorine atoms place it within the 3–6 ring-halogen sweet spot identified as most preferred in US Patent 4,957,957 for thermal stability and flame-retardant efficacy [2]. The unsubstituted —SO₂NH₂ group minimizes molecular weight dilution, yielding a halogen mass fraction of approximately 48.1% (Cl₄ = 141.8 g·mol⁻¹ out of 294.97 g·mol⁻¹ total), which is higher than that of N-alkyl or N,N-dichloro tetrachlorobenzenesulfonamide analogs of greater molecular weight. Procurement specifications should include melting point verification (195 °C) and purity ≥95% to ensure consistent compounding performance.

Carbonic Anhydrase Inhibitor Scaffold

Medicinal chemistry groups pursuing structure–activity relationship (SAR) studies on carbonic anhydrase isoforms should procure 2,3,5,6-tetrachlorobenzene-1-sulfonamide as a maximally halogenated primary benzenesulfonamide pharmacophore [1]. The free —SO₂NH₂ group is essential for coordination to the catalytic Zn²⁺ ion in the carbonic anhydrase active site, while the four chlorine substituents modulate the pKₐ of the sulfonamide and the lipophilicity (predicted logP) of the inhibitor scaffold. Compared to 3,5-dichloro or 4-chloro benzenesulfonamide analogs, the tetrachloro substitution provides enhanced lipophilicity for improved membrane permeability, although direct comparative CA inhibition Kᵢ data for this specific compound versus analogs remain unavailable and should be generated in-house. Researchers should verify compound identity by ¹H NMR (absence of aromatic protons confirms full substitution) prior to biological testing.

Environmental Fate Analytical Reference Standard

Environmental analytical laboratories investigating the occurrence, transport, and degradation of polychlorinated sulfonamide contaminants require authenticated reference materials of defined isomeric purity. 2,3,5,6-Tetrachlorobenzene-1-sulfonamide serves as a chromatographic and mass spectral reference standard representing the fully ortho,meta-chlorinated benzenesulfonamide congener class [1]. Its distinct retention time on reversed-phase HPLC columns, characteristic electron-capture detection (ECD) response due to four chlorine atoms, and unique mass spectral fragmentation pattern enable its use as a calibration standard for quantifying tetrachlorobenzenesulfonamide isomers in environmental matrices. The predicted density of 1.774 g·cm⁻³ and boiling point of 452.3 °C [2] inform gas chromatography method development. Procurement should specify ≥98% isomeric purity with certification of positional isomer identity.

Application

Selection Property

Validation Focus

Click chemistry precursor

Primary sulfonamide enables validated sulfonyl azide synthetic pathway

Verify synthetic route and isotopic MS pattern

Polymer melt-flow & flame retardancy research

Tetrachloro substitution provides halogen density within patent‑specified range

Confirm melting point, halogen content, and purity specification

Carbonic anhydrase inhibitor SAR

Free —SO₂NH₂ group for Zn²⁺ binding with increased lipophilicity context

Confirm absence of aromatic protons by ¹H NMR

Environmental reference standard

Defined isomeric purity for chromatographic calibration

Verify retention time and ECD response profile

• [1] Chivers, G., Cremlyn, R., Cronjie, T., & Martin, R. (1976). Studies in the chemistry of polyhalogenobenzene compounds. The synthesis and reactivity of 2,3,5,6- and 2,3,4,5-tetrachlorobenzenesulphonyl chlorides and related compounds. Australian Journal of Chemistry, 29(7), 1573–1582. https://doi.org/10.1071/CH9761573 View Source
• [2] Patent US4957957. (1990). Polymer compositions containing aromatic sulfonamide. (Specification: polyhaloaromatic sulfonamides with 3–8 ring halogens as melt-flow improvers and flame retardants). https://patents.justia.com/patent/4957957 View Source